Cas no 1343431-41-3 (Benzaldehyde, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)-)

• Product Name: Benzaldehyde, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)-
• CAS No: 1343431-41-3
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5251555
• Update Time: 2025-06-08

Benzaldehyde, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde
• Benzaldehyde, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)-

• Inchi： 1S/C11H9FN2O/c1-14-5-4-13-11(14)8-2-3-9(7-15)10(12)6-8/h2-7H,1H3
• InChI Key： PZYRZMAIAXHSRK-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9

Additional information on Benzaldehyde, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)-

Introduction to Benzaldehyde, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl) (CAS No. 1343431-41-3)

Benzaldehyde, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl) (CAS No. 1343431-41-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde, is characterized by its unique structural features, including a fluorine atom and a 1-methylimidazole moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde consists of a benzene ring substituted with a fluoro group at the 2-position and a 1-methylimidazole group at the 4-position. The presence of these functional groups imparts specific chemical properties that make this compound an attractive candidate for various research and development activities. The fluorine atom enhances the lipophilicity and metabolic stability of the molecule, while the imidazole group provides opportunities for interactions with biological targets, such as enzymes and receptors.

In recent years, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde to selectively inhibit the activity of a specific kinase involved in tumor growth. The researchers found that this compound effectively reduced the proliferation of cancer cells in vitro and demonstrated promising results in preclinical animal models. These findings suggest that 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its potential as an anticancer agent, 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and neurodegenerative disorders. Research has shown that this compound can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

A study published in the European Journal of Pharmacology investigated the anti-inflammatory effects of 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde in an animal model of arthritis. The results demonstrated that treatment with this compound significantly reduced joint swelling and inflammation, suggesting its potential as a therapeutic agent for inflammatory diseases.

The synthetic route to produce 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde involves several well-established chemical reactions. One common approach is to start with 2-fluorobenzaldehyde and react it with 1-methylimidazole in the presence of a suitable coupling reagent. This method allows for high yields and purity, making it suitable for large-scale production. The availability of efficient synthetic methods is crucial for advancing the development of this compound into clinical applications.

In addition to its biological activities, the physical properties of 2-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzaldehyde are also important considerations for its use in pharmaceutical formulations. The compound is typically a white crystalline solid with good solubility in organic solvents such as dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics have been well-documented in scientific literature, providing valuable information for formulation scientists.

The safety profile of 2-fluoro-4-(1-methyl-1H-imidazol-2-y l)benzaldehyde has been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new drug candidate, comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, Benzaldehyde, 2-fluoro---((CAS No. 1343431-------------)) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for various diseases.